Cas no 1152923-93-7 (3-{4H,5H,6H-Cyclopentabthiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine)

• Product Name: 3-{4H,5H,6H-Cyclopentabthiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine
• CAS No: 1152923-93-7
• MF: C₁₇H₁₇N₃S
• MW: 295.401982069016
• CID: 5073197
• PubChem ID: 43336811
• Update Time: 2025-07-23

3-{4H,5H,6H-Cyclopentabthiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine
• 5-(5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-4-methyl-2-phenylpyrazol-3-amine
• Z1446647869
• 3-{4H,5H,6H-Cyclopentabthiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine

• Inchi： 1S/C17H17N3S/c1-11-16(15-10-12-6-5-9-14(12)21-15)19-20(17(11)18)13-7-3-2-4-8-13/h2-4,7-8,10H,5-6,9,18H2,1H3
• InChI Key： YDOMYRBJVPDXPB-UHFFFAOYSA-N
• SMILES： S1C(C2C(C)=C(N)N(C3C=CC=CC=3)N=2)=CC2=C1CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• XLogP3: 4
• Topological Polar Surface Area: 72.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 508.9±50.0 °C at 760 mmHg
• Flash Point: 261.6±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-{4H,5H,6H-Cyclopentabthiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-{4H,5H,6H-Cyclopentabthiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine

Recent Advances in the Study of 3-{4H,5H,6H-Cyclopentabthiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine (CAS: 1152923-93-7)

The compound 3-{4H,5H,6H-Cyclopentabthiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine (CAS: 1152923-93-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 3-{4H,5H,6H-Cyclopentabthiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound, confirming its structural integrity and stability under various conditions. These advancements have paved the way for further exploration of its pharmacological properties.

In vitro and in vivo studies have revealed that 3-{4H,5H,6H-Cyclopentabthiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine exhibits promising activity against a range of biological targets. Notably, it has shown potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may have applications in oncology, with observed activity against certain cancer cell lines.

The mechanism of action of 3-{4H,5H,6H-Cyclopentabthiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine is currently under investigation. Molecular docking studies suggest that the compound interacts with key residues in the active sites of target proteins, leading to modulation of their activity. Further research is needed to elucidate the precise binding modes and downstream effects of these interactions.

Despite these promising findings, challenges remain in the development of 3-{4H,5H,6H-Cyclopentabthiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-{4H,5H,6H-Cyclopentabthiophen-2-yl}-4-methyl-1-phenyl-1H-pyrazol-5-amine represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic potential in greater detail.